Cas no 898445-19-7 (N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-phenylethanediamide)

• Product Name: N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-phenylethanediamide
• CAS No: 898445-19-7
• MF: C₂₁H₂₄FN₃O₄S
• MW: 433.496367454529
• CID: 6327657
• PubChem ID: 18574345
• Update Time: 2025-06-09

N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-phenylethanediamide
• N-{2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]ethyl}-N'-phenylethanediamide
• CHEMBL1703069
• AKOS024660981
• SMR000811211
• SR-01000023172-1
• HMS3038E17
• 898445-19-7
• SR-01000023172
• N-[2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]ethyl]-N'-phenyloxamide
• MLS001234683
• F2571-0126
• N1-(2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-phenyloxalamide

• Inchi： 1S/C21H24FN3O4S/c22-16-9-11-19(12-10-16)30(28,29)25-15-5-4-8-18(25)13-14-23-20(26)21(27)24-17-6-2-1-3-7-17/h1-3,6-7,9-12,18H,4-5,8,13-15H2,(H,23,26)(H,24,27)
• InChI Key： SYQJDHPDDSSWCY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1CCCCC1CCNC(C(NC1C=CC=CC=1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 433.14715559g/mol
• Monoisotopic Mass: 433.14715559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 104Ų

Additional information on N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-phenylethanediamide

Comprehensive Overview of N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-phenylethanediamide (CAS No. 898445-19-7)

N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-phenylethanediamide, identified by its CAS number 898445-19-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a piperidine ring, a 4-fluorobenzenesulfonyl group, and an ethanediamide moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which could lead to breakthroughs in treating various medical conditions.

The compound's 4-fluorobenzenesulfonyl component is notable for its electron-withdrawing properties, which can enhance the stability and reactivity of the molecule. This characteristic is often leveraged in the design of protease inhibitors and other therapeutic agents. Additionally, the piperidine ring is a common scaffold in many FDA-approved drugs, underscoring the relevance of CAS 898445-19-7 in medicinal chemistry. Recent studies have explored its interactions with biological targets, with some suggesting its utility in modulating protein-protein interactions.

In the context of current research trends, N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-phenylethanediamide aligns with the growing demand for small-molecule therapeutics and precision medicine. The compound's structural complexity offers opportunities for customization, enabling scientists to fine-tune its pharmacological properties. This adaptability is particularly valuable in addressing challenges such as drug resistance and off-target effects, which are hot topics in the pharmaceutical industry.

From a synthetic chemistry perspective, the preparation of CAS 898445-19-7 involves multi-step organic reactions, including sulfonylation and amide bond formation. These processes require careful optimization to ensure high yield and purity, which are critical for subsequent biological testing. The compound's ethanediamide segment also provides a versatile handle for further derivatization, allowing researchers to explore a wide range of analogs with potentially improved efficacy or selectivity.

Given the increasing focus on AI-driven drug discovery, N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-phenylethanediamide has been the subject of computational modeling studies. These efforts aim to predict its binding affinities and pharmacokinetic profiles, accelerating the identification of promising candidates for preclinical development. Such approaches are particularly relevant in light of the rising costs and timelines associated with traditional drug development pipelines.

Another area of interest is the compound's potential role in neuropharmacology. The piperidine moiety is frequently found in compounds targeting the central nervous system, prompting investigations into whether CAS 898445-19-7 could modulate neurotransmitter systems or neuroinflammatory pathways. This aligns with the broader search for novel treatments for neurological disorders, a pressing need given the aging global population.

In summary, N-{2-1-(4-fluorobenzenesulfonyl)piperidin-2-ylethyl}-N'-phenylethanediamide represents a compelling case study in modern drug discovery. Its intricate structure, combined with the versatility of its functional groups, positions it as a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to prioritize targeted therapies and sustainable drug design, compounds like CAS 898445-19-7 will likely remain at the forefront of innovation in the life sciences.